6-Chloro-3-cyano-7-methylchromone

• IUPAC Name: 6-chloro-7-methyl-4-oxochromene-3-carbonitrile
• InChI: InChI=1S/C11H6ClNO2/c1-6-2-10-8(3-9(6)12)11(14)7(4-13)5-15-10/h2-3,5H,1H3
• InChI Key: QJYOVWJKXADAIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C(=CO2)C#N
• Molecular Formula: C11H6ClNO2
• Molecular Weight: 219.62 g/mol

Description

6-Chloro-3-cyano-7-methylchromone is a chemical compound with the molecular formula C11H6ClNO2. It has a molecular weight of 219.62.

Molecular Structure Analysis

The molecular structure of 6-Chloro-3-cyano-7-methylchromone consists of 11 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms.

Scientific Research Applications

Chemical Transformations and Synthesis

• Chemical transformations of 6-methylchromone-3-carbonitrile under nucleophilic conditions have led to the synthesis of diverse heterocyclic systems, demonstrating the reactivity of chromone derivatives towards various nucleophilic reagents (Ibrahim & El-Gohary, 2016).
• A study on the crystal structures and Hirshfeld surface analyses of 6-substituted chromones provided insights into the non-covalent interactions within the crystal lattices, affecting the material properties of chromones (Salpage, Smith, & Shimizu, 2016).
• Synthesis of 2,3,6,8-tetrasubstituted chromone scaffolds has been developed, highlighting the utility of chromone derivatives in synthesizing complex organic molecules with potential biological activity (Dahlén, Wallén, Grøtli, & Luthman, 2006).

Photophysical and Material Applications

• The synthesis and structural, spectral, optical characterizations of a specific chromone derivative indicated its potential for photodiode applications, showcasing the versatility of chromones in optoelectronic devices (Ibrahim, Farag, & El-Gohary, 2015).
• Another study focused on the standard molar enthalpies of formation of chromone derivatives, providing essential thermodynamic data that could be useful in the design of energy-efficient synthesis routes and applications in material sciences (Flores, Ximello, Camarillo, & Amador, 2014).

Structural Studies

• Research on the crystal structure of 2-Phenyl-4-(6-chlorochromon-3-methylene)azlactone has contributed to the understanding of molecular conformations and the implications for chemical reactivity and material properties (Ling-hua, 2008).

Safety and Hazards

The safety data sheet for a similar compound, 6-Chloro-7-methylchromone, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.